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Compound of Interest

Compound Name: Bis-PEG13-acid

Cat. No.: B521440

This guide provides critical safety, handling, and disposal information for Bis-PEG13-acid,
tailored for researchers, scientists, and professionals in drug development. Adherence to these
procedures is essential for ensuring laboratory safety and operational integrity.

l. Personal Protective Equipment (PPE)

While Bis-PEG13-acid is not classified as a hazardous substance, proper PPE is mandatory to
minimize exposure and ensure safety.[1]

Recommended Personal Protective Equipment:
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Personal Protective Material/Standard
Body Part ] e .-
Equipment Specification
) Splash-proof goggles are
Eyes/Face Chemical safety goggles
recommended.
Nitrile or butyl rubber gloves
) ) are suitable for handling.[2][3]
Hands Chemical-resistant gloves )
Gloves must be inspected for
integrity before each use.[2][4]
A standard lab coat is sufficient
Body Laboratory coat ] )
for routine handling.
Work should be conducted in a
) ) well-ventilated area or a
Respiratory Not generally required

chemical fume hood to

minimize inhalation.

Il. Operational Plan: Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of Bis-PEG13-acid and
ensuring a safe laboratory environment.

A. Engineering Controls:

e Always handle Bis-PEG13-acid in a well-ventilated area.

o For procedures that may generate dust or aerosols, use a chemical fume hood.
e Ensure that eyewash stations and safety showers are readily accessible.

B. Handling Procedures:

e Wash hands thoroughly with soap and water after handling.

e Avoid contact with eyes, skin, and clothing.

e Do not eat, drink, or smoke in areas where the chemical is handled.
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o Wear the appropriate PPE as specified in the table above.

C. Storage Procedures:

o Store in tightly closed vessels in a refrigerated environment.

o Keep away from heat, flames, and sparks.

» Store separately from oxidizing agents.

lll. Emergency Procedures

In the event of exposure or a spill, follow these procedures immediately:

Exposure Type

First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, ensuring to
separate the eyelids with fingers. Seek medical

attention if irritation persists.

Skin Contact

Wash the affected skin area with plenty of soap
and water. Remove any contaminated clothing

and wash it before reuse.

Inhalation

Move the individual to fresh air. If symptoms
persist or in severe cases, seek medical

attention.

Ingestion

Wash out the mouth with copious amounts of
water for at least 15 minutes. Seek immediate

medical attention.

Spill

For small spills, mix with sand or a similar inert
absorbent material. Sweep up the mixture and

place it in a tightly closed container for disposal.

IV. Disposal Plan

All waste materials containing Bis-PEG13-acid must be handled as special waste.
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A. Waste Categorization:

» While polyethylene glycol (PEG) is generally considered non-hazardous and biodegradable,
it is crucial to avoid releasing it into wastewater systems.

B. Disposal Procedure:

o Collect all waste materials, including the chemical itself, any contaminated absorbent
materials, and disposable PPE (such as gloves), in a clearly labeled and sealed container.

o Arrange for the disposal of the special waste through a licensed disposal company, in
accordance with local, national, and regional regulations.

V. Physical and Chemical Properties

Property Value
Appearance Solid

Odor No data available
Boiling Point No data available
Melting Point No data available

Source: BroadPharm Safety Data Sheet

Experimental Workflow Diagram

The following diagram illustrates the standard operating procedure for handling Bis-PEG13-
acid from receipt to disposal.
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Caption: Workflow for the safe handling of Bis-PEG13-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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